Cas no 89445-58-9 (5-Pyrimidinecarbonitrile, 4-amino-2-(methylthio)-6-phenyl-)

• Product Name: 5-Pyrimidinecarbonitrile, 4-amino-2-(methylthio)-6-phenyl-
• CAS No: 89445-58-9
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 600328
• PubChem ID: 14022321
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile, 4-amino-2-(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 4-amino-2-(methylthio)-6-phenyl-
• 4-amino-2-methylsulfanyl-6-phenylpyrimidine-5-carbonitrile
• 4-amino-5-cyano-2-methylthio-6-phenylpyrimidine
• DTXSID50554422
• 89445-58-9
• 4-Amino-2-(methylsulfanyl)-6-phenylpyrimidine-5-carbonitrile
• 4-Amino-2-(methylthio)-6-phenylpyrimidine-5-carbonitrile

• Inchi： 1S/C12H10N4S/c1-17-12-15-10(8-5-3-2-4-6-8)9(7-13)11(14)16-12/h2-6H,1H3,(H2,14,15,16)
• InChI Key： SPXIONFGJMSKIQ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C#N)C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 242.06261751g/mol
• Monoisotopic Mass: 242.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų